Cas no 1021217-24-2 (2-(2-fluorophenoxy)-N-{3-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}acetamide)

• Product Name: 2-(2-fluorophenoxy)-N-{3-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}acetamide
• CAS No: 1021217-24-2
• MF: C₂₂H₂₂FN₃O₄
• MW: 411.42618894577
• CID: 6256365
• PubChem ID: 25882096
• Update Time: 2025-05-22

2-(2-fluorophenoxy)-N-{3-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluorophenoxy)-N-{3-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}acetamide
• 1021217-24-2
• 2-(2-fluorophenoxy)-N-[3-[3-(4-methoxyphenyl)-6-oxopyridazin-1-yl]propyl]acetamide
• F5149-0163
• VU0637387-1
• AKOS024500446
• 2-(2-fluorophenoxy)-N-(3-(3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)propyl)acetamide

• Inchi： 1S/C22H22FN3O4/c1-29-17-9-7-16(8-10-17)19-11-12-22(28)26(25-19)14-4-13-24-21(27)15-30-20-6-3-2-5-18(20)23/h2-3,5-12H,4,13-15H2,1H3,(H,24,27)
• InChI Key： SWGNIQGMFDXVOY-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1OCC(NCCCN1C(C=CC(C2C=CC(=CC=2)OC)=N1)=O)=O

Computed Properties

• Exact Mass: 411.15943435g/mol
• Monoisotopic Mass: 411.15943435g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 646
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 80.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 2-(2-fluorophenoxy)-N-{3-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}acetamide

Comprehensive Overview of 2-(2-fluorophenoxy)-N-{3-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}acetamide (CAS No. 1021217-24-2)

The compound 2-(2-fluorophenoxy)-N-{3-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}acetamide, identified by its CAS No. 1021217-24-2, is a structurally complex molecule with significant potential in pharmaceutical and biochemical research. Its unique pyridazinone core, coupled with fluorophenoxy and methoxyphenyl substituents, makes it a subject of interest for drug discovery and therapeutic applications. Researchers are increasingly exploring its role in modulating enzymatic activity and receptor interactions, particularly in the context of inflammatory diseases and metabolic disorders.

In recent years, the demand for small-molecule inhibitors and targeted therapies has surged, driven by advancements in precision medicine. The 2-(2-fluorophenoxy)-N-{3-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}acetamide structure aligns with this trend, as its dihydropyridazin-1-yl moiety is known to interact with key biological pathways. This has led to its inclusion in high-throughput screening libraries for kinase inhibition and GPCR modulation, addressing common search queries like "novel kinase inhibitors 2024" and "GPCR-targeted drug candidates."

The acetamide linkage in this compound enhances its stability and bioavailability, a critical factor for oral drug development. Studies suggest that the 4-methoxyphenyl group contributes to improved blood-brain barrier permeability, making it a candidate for neurodegenerative disease research. These attributes resonate with trending topics such as "BBB-penetrating molecules" and "Alzheimer's disease therapeutics," frequently searched in academic and pharmaceutical circles.

From a synthetic chemistry perspective, the 2-fluorophenoxy segment introduces electron-withdrawing properties, which can fine-tune the compound's electrophilic reactivity. This feature is particularly valuable for covalent drug design, a hot topic in medicinal chemistry forums. The compound's CAS No. 1021217-24-2 is often referenced in patents and publications exploring irreversible enzyme inhibitors, aligning with industry interest in long-acting therapeutics.

Environmental and ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) profiling of 2-(2-fluorophenoxy)-N-{3-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}acetamide remains an active area of investigation. Computational models predict favorable logP values and metabolic stability, addressing common queries like "predicting drug-likeness" and "in silico ADMET tools." These insights are crucial for reducing attrition rates in preclinical development.

In conclusion, 2-(2-fluorophenoxy)-N-{3-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}acetamide represents a multifaceted tool for modern drug discovery. Its structural versatility and bioactivity potential cater to diverse research needs, from oncology to CNS disorders. As the scientific community continues to unravel its mechanisms, this compound is poised to contribute significantly to next-generation therapeutics.